Cas no 299164-53-7 (N-(4-Bromo-phenyl)-2-(3-cyano-4,6-diphenyl-pyridin-2-ylsulfanyl)-acetamide)

• Product Name: N-(4-Bromo-phenyl)-2-(3-cyano-4,6-diphenyl-pyridin-2-ylsulfanyl)-acetamide
• CAS No: 299164-53-7
• MF: C₂₆H₁₈BrN₃OS
• MW: 500.409623622894
• CID: 3068760
• PubChem ID: 1725408
• Update Time: 2025-06-12

N-(4-Bromo-phenyl)-2-(3-cyano-4,6-diphenyl-pyridin-2-ylsulfanyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Bromo-phenyl)-2-(3-cyano-4,6-diphenyl-pyridin-2-ylsulfanyl)-acetamide
• N-(4-bromophenyl)-2-[(3-cyano-4,6-diphenyl-2-pyridinyl)sulfanyl]acetamide
• 299164-53-7
• N-(4-Bromophenyl)-2-((3-cyano-4,6-diphenylpyridin-2-yl)thio)acetamide
• N-(4-bromophenyl)-2-(3-cyano-4,6-diphenylpyridin-2-yl)sulfanylacetamide
• BEA23651
• AG-690/12477907
• AKOS000564413

• MDL： MFCD01326195
• Inchi： 1S/C26H18BrN3OS/c27-20-11-13-21(14-12-20)29-25(31)17-32-26-23(16-28)22(18-7-3-1-4-8-18)15-24(30-26)19-9-5-2-6-10-19/h1-15H,17H2,(H,29,31)
• InChI Key： MUJOIYJTZIEIAT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(CSC1=C(C#N)C(=CC(C2C=CC=CC=2)=N1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 499.03540Da
• Monoisotopic Mass: 499.03540Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 91.1Ų

Additional information on N-(4-Bromo-phenyl)-2-(3-cyano-4,6-diphenyl-pyridin-2-ylsulfanyl)-acetamide

Professional Introduction to N-(4-Bromo-phenyl)-2-(3-cyano-4,6-diphenyl-pyridin-2-ylsulfanyl)-acetamide (CAS No. 299164-53-7)

N-(4-Bromo-phenyl)-2-(3-cyano-4,6-diphenyl-pyridin-2-ylsulfanyl)-acetamide is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 299164-53-7, represents a confluence of advanced synthetic chemistry and potential therapeutic applications. Its molecular structure, characterized by a bromophenyl group and a pyridine derivative with cyano and sulfanyl substituents, positions it as a candidate for further exploration in medicinal chemistry.

The N-(4-Bromo-phenyl) moiety in the compound's name is particularly noteworthy, as brominated aromatic rings are frequently employed in pharmaceutical intermediates due to their stability and reactivity. The presence of this group suggests that the compound may serve as a versatile building block for more complex molecules. In contrast, the 2-(3-cyano-4,6-diphenyl-pyridin-2-ylsulfanyl) portion of the molecule introduces a pyridine core modified with cyano and diphenyl groups, alongside a sulfanyl substituent. This arrangement is indicative of a structure that could exhibit interesting electronic properties and biological activities.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds, particularly pyridines, due to their prevalence in bioactive molecules. The pyridine ring in N-(4-Bromo-phenyl)-2-(3-cyano-4,6-diphenyl-pyridin-2-ylsulfanyl)-acetamide is strategically positioned to interact with biological targets, making it a promising candidate for further investigation. The cyano group can participate in hydrogen bonding and coordinate with metal ions, while the sulfanyl group may enhance solubility and binding affinity.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The bromophenyl group provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in constructing biaryl systems. The pyridine derivative can be synthesized through condensation reactions or by modifying existing pyridine scaffolds using appropriate reagents.

In the realm of medicinal chemistry, N-(4-Bromo-phenyl)-2-(3-cyano-4,6-diphenyl-pyridin-2-ylsulfanyl)-acetamide holds potential as an intermediate for developing novel therapeutic agents. Its structural features suggest that it may exhibit activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, the sulfanyl group could interact with thiol-containing residues in proteins, modulating their function. Additionally, the cyano group might serve as a pharmacophore for binding to specific pockets on target proteins.

The diphenyl substitution on the pyridine ring adds another layer of complexity to the molecule's interactions with biological systems. Such substituents are known to influence electronic properties and binding affinity, making them valuable in drug design. By tuning the size and electronic nature of these groups, researchers can fine-tune the compound's activity profile. This flexibility underscores the importance of structural diversity in developing effective drugs.

Ongoing research in computational chemistry has also shed light on the properties of N-(4-Bromo-phenyl)-2-(3-cyano-4,6-diphenyl-pyridin-2-ylsulfanyl)-acetamide. Molecular modeling studies have predicted its binding modes to various targets, providing insights into its potential biological activity. These predictions are supported by experimental data from crystallographic studies of similar compounds, which have revealed detailed interactions between pharmacophores and biological macromolecules.

The compound's solubility profile is another critical factor to consider in its development as a drug candidate. The presence of polar functional groups like the sulfanyl and cyano groups enhances water solubility, which is essential for oral or injectable formulations. However, achieving an optimal balance between solubility and stability remains a key challenge in pharmaceutical development.

In conclusion, N-(4-Bromo-phenyl)-2-(3-cyano-4,6-diphenyl-pyridin-2-ylsulfanyl)-acetamide (CAS No. 299164-53-7) is a structurally complex and versatile compound with significant potential in pharmaceutical research. Its unique combination of functional groups positions it as a valuable intermediate for developing novel therapeutic agents. Further exploration of its synthetic pathways and biological activities will undoubtedly contribute to advancements in drug discovery and development.